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Compound of Interest

Compound Name: 2,2,4-Trimethyl-1-pentanol

CAS No.: 1331-40-4

Cat. No.: B074239 Get Quote

Technical Overview: The "Hydrophobic Tail"
Challenge
2,2,4-Trimethyl-1-pentanol (TMP) presents a classic solubility paradox common in C8-

alcohols. While it possesses a hydrophilic hydroxyl (-OH) group, its bulk lipophilicity is

dominated by the highly branched isooctyl chain.[1][2]

The Core Issue: The steric hindrance of the tert-butyl group at the 4-position and the

isopropyl group at the 2-position disrupts water structuring more aggressively than a linear

chain (n-octanol).[1][2] This results in a LogP of ~2.5–3.0 and water solubility of only ~1.7 g/L

(approx. 13 mM) at 25°C.[1][2]

The Consequence: In aqueous buffers (PBS, cell media), TMP rapidly undergoes phase

separation or "crashing out" upon dilution from organic stocks, leading to erratic bio-assay

data or heterogeneous reaction mixtures.[1][2]

This guide provides validated protocols to solubilize TMP for biological assays, synthesis, and

analytical quantification.[1][2]

Troubleshooting Guides & FAQs
Module A: Aqueous Solubilization for Biological Assays
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Q: I prepared a 100 mM stock in DMSO, but when I dilute it into cell culture media (1:1000), I

see a cloudy precipitate. How do I fix this?

Diagnosis: You are encountering kinetic precipitation.[1][2] While 100 µM (the final

concentration) is theoretically below the solubility limit (~13 mM), the rapid change in solvent

polarity causes local supersaturation droplets to form before the molecules can disperse.[1][2]

Protocol: The "Step-Down" Dilution Method Do not spike high-concentration DMSO stocks

directly into static media.[1][2]

Primary Stock: Dissolve TMP in pure DMSO (anhydrous) to 100 mM.

Intermediate Dilution: Prepare a 10x working solution in a solvent with intermediate polarity,

such as PEG-400 or Ethanol.[1][2]

Example: Dilute 10 µL of 100 mM DMSO stock into 90 µL PEG-400.

Final Dispersion: Vortex the cell media vigorously while adding the intermediate solution.

Why this works: PEG-400 acts as a cosolvent bridge, reducing the interfacial tension spike

that drives precipitation.[1][2]

Q: Can I use cyclodextrins to improve stability?

Answer: Yes, but with a caveat. The steric bulk of the trimethyl branching makes TMP a poor fit

for

-cyclodextrin (cavity too small).[1][2]

Recommendation: Use Hydroxypropyl-

-cyclodextrin (HP-

-CD).[1][2]

Protocol: Prepare a 20% (w/v) HP-

-CD solution in water.[1][2] Add TMP slowly with stirring.[1][2] The hydrophobic cavity of the
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-CD accommodates the branched C8 tail, shielding it from the aqueous environment.[1][2]

Module B: Formulation & Emulsion Stability
Q: I am using TMP as a co-surfactant in a microemulsion, but the phases separate after 24

hours. Why?

Diagnosis: This is likely an issue of interfacial packing efficiency.[1][2] TMP is a branched

alcohol.[1][2] Unlike linear alcohols (n-butanol/pentanol) that pack tightly at the oil-water

interface, TMP's bulky methyl groups create "kinks" that can destabilize the curvature of the

micelle if the primary surfactant is also bulky.[1][2]

Corrective Action:

Adjust the Ratio: Increase the surfactant-to-cosurfactant ratio. The TMP molecules should be

spaced out by the primary surfactant heads.[1][2]

Pairing: Pair TMP with linear chain surfactants (e.g., SDS or CTAB) rather than branched

surfactants (e.g., AOT).[1][2] The linear tails of the surfactant will compensate for the steric

bulk of the TMP.[1][2]

Module C: Analytical Sample Preparation (HPLC/GC)
Q: My TMP peak tails significantly on Reverse-Phase HPLC. Is it insolubility?

Answer: It is likely a combination of solubility and secondary interactions.[1][2]

Solvent Mismatch: If you inject a pure TMP sample or a hexane extract into a high-water

mobile phase (e.g., 10% ACN), the TMP will adsorb to the head of the column (C18) and

elute poorly.[1][2]

Solution: Dissolve samples in the initial mobile phase composition (e.g., 50:50 ACN:Water).

[1][2] If the sample is too concentrated to dissolve in 50:50, use Methanol as the diluent.[1][2]

Methanol is a stronger solvent for TMP than Acetonitrile and prevents hydrophobic

adsorption in the injector loop.[1][2]

Solubility Data & Physical Properties
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Property Value Context for Researcher

Molecular Formula C₈H₁₈O Branched primary alcohol

Molecular Weight 130.23 g/mol --

Water Solubility ~1.7 g/L (25°C)

Low.[1][2][3][4][5] Requires

cosolvents for concentrations

>10 mM.[1][2][3]

LogP (Octanol/Water) ~2.5 – 3.0

Moderately lipophilic.[1][2][3]

High membrane permeability.

[1][2]

Boiling Point 166–168°C

High.[1][2][3] Not suitable for

rapid rotovap removal at low

vac.[1][2]

Miscibility
Ethanol, DMSO, Ether,

Chloroform

Fully miscible in most organic

solvents.[1][3]

Density 0.83 g/mL
Floats on water.[1][2][3] Phase

separation is top-layer.[1][2]

Experimental Workflows (Visualized)
Figure 1: Optimal Solubilization Strategy for Bio-Assays
Caption: Decision tree for preparing stable aqueous formulations of 2,2,4-Trimethyl-1-
pentanol based on required final concentration.
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Target Concentration?

< 1 mM 1 mM - 10 mM > 10 mM

Direct Dilution
(0.1% DMSO final)

Co-solvent System
(PEG-400 / Ethanol)

Carrier System
(HP-β-Cyclodextrin or Micelles)

Dissolve in DMSO ->
Vortex Media -> Add

Stock in DMSO ->
Dilute 1:10 in PEG-400 ->

Add to Media

Dissolve in 20% CD(aq) ->
Sonicate 30 mins ->

Filter Sterilize

Click to download full resolution via product page

Figure 2: Micellar Packing Mechanism
Caption: Schematic comparison of TMP (Branched) vs. n-Octanol (Linear) behavior in

surfactant micelles, highlighting the steric disruption caused by TMP.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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